Cas no 117070-02-7 (1H-Indazole-1-ethanamine, N,N-dimethyl-6-nitro-)

1H-Indazole-1-ethanamine, N,N-dimethyl-6-nitro- structure
117070-02-7 structure
Product Name:1H-Indazole-1-ethanamine, N,N-dimethyl-6-nitro-
CAS No:117070-02-7
MF:C11H14N4O2
MW:234.254461765289
CID:1206492
PubChem ID:22036583
Update Time:2025-04-20

1H-Indazole-1-ethanamine, N,N-dimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-1-ethanamine, N,N-dimethyl-6-nitro-
    • N,N-dimethyl-2-(6-nitroindazol-1-yl)ethanamine
    • DTXSID10621886
    • 1-(2-Dimethylaminoethyl)-6-nitroindazole
    • dimethyl-[2-(6-nitro-indazol-1-yl)-ethyl]-amine
    • 117070-02-7
    • KKPFRVYFQYRWSC-UHFFFAOYSA-N
    • N,N-Dimethyl-2-(6-nitro-1H-indazol-1-yl)ethan-1-amine
    • SCHEMBL6069704
    • Inchi: 1S/C11H14N4O2/c1-13(2)5-6-14-11-7-10(15(16)17)4-3-9(11)8-12-14/h3-4,7-8H,5-6H2,1-2H3
    • InChI Key: KKPFRVYFQYRWSC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2C=NN(C=2C=1)CCN(C)C)=O

Computed Properties

  • Exact Mass: 234.11182
  • Monoisotopic Mass: 234.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • PSA: 64.2
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